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Compound of Interest

Compound Name: Ethanolammonium nitrate
Cat. No.: B1255533
Get Quote
\ J

Ethylammonium Nitrate (EAN) Technical Support
Center

This technical support center provides guidance on the compatibility of ethylammonium nitrate
(EAN) with common laboratory materials. It is intended for researchers, scientists, and drug
development professionals to ensure safe and effective handling of this room-temperature ionic
liquid in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is ethylammonium nitrate (EAN)?

Al: Ethylammonium nitrate is a salt with the formula [CH3CH2NHs]*[NOs] . It is a colorless to
slightly yellowish, odorless liquid at room temperature, with a melting point of 12 °C. EAN is
notable for being the first room-temperature ionic liquid discovered, reported by Paul Walden in
1914. 1t is used in various applications, including as an electrically conductive solvent in
electrochemistry and as a protein crystallization agent.

Q2: Is EAN corrosive to metals?
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A2: The corrosivity of EAN depends on the specific metal. Studies on ammonium nitrate
solutions, which share the nitrate anion with EAN, indicate that austenitic stainless steels like
AISI 304L and 316Ti generally exhibit good resistance to pitting corrosion due to passivation
effects. However, EAN can participate in electrochemical reactions with some metals. For
instance, the electrochemical reduction of Cu(ll) has been studied in EAN, suggesting potential
interactions with copper. The nitrate ion itself can be aggressive towards certain aluminum
alloys under specific conditions, leading to pitting corrosion.

Q3: How does EAN interact with common laboratory plastics?

A3: Direct compatibility data for EAN with all common laboratory plastics is limited. However,
based on data for ammonium nitrate, we can infer general compatibility. Polypropylene and
PTFE (Teflon) are reported to have excellent resistance to ammonium nitrate. Polyethylene
(PE) also generally shows good resistance. It is crucial to note that the ethylammonium cation
might have a different effect than the ammonium cation, and testing for specific applications is
highly recommended.

Q4: What are the primary safety concerns when handling EAN?

A4: According to its Safety Data Sheet (SDS), ethylammonium nitrate is classified as an
oxidizer. This means it can intensify fires and should be kept away from combustible materials.
It is also a skin and eye irritant. Appropriate personal protective equipment (PPE), including
gloves and safety glasses, should always be worn.

Q5: How should EAN be stored?

A5: EAN should be stored in a cool, dry, well-ventilated area away from incompatible materials,
particularly combustible substances, strong bases, and strong oxidizing agents. The storage
temperature should be kept below 80°C to avoid decompaosition.

Troubleshooting Guide
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Issue Possible Cause(s)

Troubleshooting Steps

Discoloration of metal ) )
) ) Corrosion or electrochemical
components in contact with

EAN

reaction.

1. Immediately cease use of
the affected equipment.2.
Consult the material
compatibility table (Table 1) to
verify the suitability of the
metal.3. If the metal is listed as
having poor or moderate
compatibility, replace the
component with a more
resistant material (e.g.,
stainless steel 316, glass, or
PTFE).4. For future
experiments, pre-test the
material compatibility using the
recommended experimental

protocols.

Swelling, cracking, or )
] ] ] Chemical attack by EAN.
discoloration of plastic labware

1. Discontinue the use of the
affected plasticware.2. Refer to
the material compatibility table
(Table 2) for guidance on
suitable plastics.3. Replace
with a highly resistant plastic
such as PTFE or a glass
alternative.4. Always perform
compatibility testing for long-
term applications or at

elevated temperatures.

Unexpected experimental Leaching of plasticizers or
results or reaction side- other additives from
products incompatible plastic containers

or tubing. Contamination from
corrosion of metal

components.

1. Verify the compatibility of all
materials in your experimental
setup.2. Consider if any
material could be leaching
substances into the EAN.3. If
incompatibility is suspected,
switch to glass or PTFE

components and repeat the
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experiment.4. Analyze a
sample of the EAN that has
been in contact with the
suspect material to check for

contaminants.

The melting point of EAN is 12
Crystallization of EAN at room °C. The laboratory temperature

temperature may have dropped below this

point.

1. Gently warm the EAN in a
water bath to a temperature
slightly above its melting
point.2. Ensure the laboratory
temperature is maintained
above 15 °C during

experiments.

Data on Material Compatibility

The following tables summarize the compatibility of ethylammonium nitrate with common

laboratory materials based on available data and inferences from related compounds like

ammonium nitrate.

Table 1: Compatibility of Ethylammonium Nitrate with Common Laboratory Metals
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Material

Compatibility Rating

Observations and
Remarks

Stainless Steel (304L, 316Ti)

Good

Generally resistant to pitting
corrosion from nitrate
solutions. Recommended for

most applications.

Aluminum

Moderate to Poor

Nitrate ions can be aggressive
towards aluminum and its
alloys, potentially causing
pitting corrosion, especially in
acidic conditions. Use with

caution and pre-test.

Copper

Poor

EAN can participate in
electrochemical reactions with
copper. Corrosion is possible,
especially over extended
periods or at elevated
temperatures. Avoid direct

contact where possible.

Brass (Copper-Zinc Alloy)

Poor

As with copper, potential for
corrosion and electrochemical

interactions exists.

Nickel

Good

Generally shows good
resistance to neutral and

alkaline salt solutions.

Table 2: Compatibility of Ethylammonium Nitrate with Common Laboratory Plastics
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. I . Observations and
Material Compatibility Rating
Remarks

Highly resistant to a wide

range of chemicals, including
Polytetrafluoroethylene (PTFE,

Excellent ammonium nitrate.
Teflon®)
Recommended for seals,
tubing, and containers.
Shows good resistance to
ammonium nitrate. Suitable for
Polypropylene (PP) Good

general-purpose containers

and labware.

Generally good resistance to

ammonium nitrate solutions.
Polyethylene (LDPE, HDPE) Good ]

Suitable for short-term storage

and general lab use.

Compatibility is less certain.

lonic liquids can sometimes

cause stress cracking or
Polycarbonate (PC) Moderate o

crazing in polycarbonates.

Testing is strongly advised

before use.

Can be susceptible to attack
by various organic solvents

Polyvinyl Chloride (PVC) Moderate to Poor and ionic liquids. Use with
caution and test for

compatibility.

Disclaimer: The compatibility ratings are for general guidance only. It is strongly recommended
to perform specific compatibility tests for your intended application, especially for long-term
exposure or at elevated temperatures.

Experimental Protocols for Compatibility Testing
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For rigorous compatibility testing, standardized methods should be employed. The following are
summaries of relevant protocols.

ASTM D543: Standard Practices for Evaluating the
Resistance of Plastics to Chemical Reagents

This standard provides a procedure for evaluating the resistance of plastic materials to
chemical reagents.

Methodology:

Specimen Preparation: Prepare at least three test specimens of the plastic material of a
standard size and shape (e.qg., tensile bars or disks).

« Initial Measurements: Measure and record the initial weight, dimensions (length, width,
thickness), and appearance of each specimen. Mechanical properties like tensile strength
and hardness can also be measured on control specimens.

o Immersion: Immerse the specimens in ethylammonium nitrate in a sealed container. The test
is typically conducted at a standard temperature (e.g., 23 °C) for a specified duration (e.g., 7
days).

e Post-Immersion Analysis: After the immersion period, remove the specimens, clean them
with a suitable solvent (one that does not affect the plastic), and re-measure the weight,
dimensions, and appearance.

» Evaluation: Calculate the percentage change in weight and dimensions. Note any changes in
appearance such as discoloration, swelling, cracking, or crazing. If applicable, test the
mechanical properties of the exposed specimens and compare them to the control
specimens.

ISO 2812: Paints and varnishes — Determination of
resistance to liquids

While intended for coatings, this standard's methods can be adapted for testing the
compatibility of metals and other solid materials.
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Methodology (Adapted for Metals):

o Test Panel Preparation: Use standardized panels of the metal to be tested (e.g., stainless
steel, aluminum).

« Initial Assessment: Clean the panels and record their initial weight and surface appearance
(e.g., through visual inspection or microscopy).

o Exposure: Immerse the panels in ethylammonium nitrate. The test can be conducted at
various temperatures and for different durations to simulate specific operating conditions.

o Post-Exposure Assessment: After exposure, remove the panels, clean them, and re-weigh
them to determine any mass loss due to corrosion.

o Surface Analysis: Examine the surface for any signs of corrosion, such as pitting,
discoloration, or the formation of a passive layer. Techniques like scanning electron
microscopy (SEM) can be used for a more detailed analysis.

Visualizations

Preparation Exposure Analysis
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Caption: Workflow for ASTM D543 plastic compatibility testing.
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Material Degradation Observed?

Metal Component /

Is it a metal component?

Yes

\ Plastic Component

Consult Metal Compatibility Table Is it a plastic component?

Replace with Resistant Metal (e.g., SS316, Glass) Consult Plastic Compatibility Table

Replace with Resistant Plastic (e.g., PTFE) or Glass

Click to download full resolution via product page
Caption: Troubleshooting logic for material degradation.

¢ To cite this document: BenchChem. [compatibility of ethylammonium nitrate with common
laboratory materials]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255533/docs#compatibility-of-ethylammonium-
nitrate-with-common-laboratory-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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